Cas no 1521939-73-0 (1-(pyrimidin-5-yl)cyclopentylmethanamine)

• Product Name: 1-(pyrimidin-5-yl)cyclopentylmethanamine
• CAS No: 1521939-73-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6370122
• PubChem ID: 82599590
• Update Time: 2025-11-01

1-(pyrimidin-5-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-5-yl)cyclopentylmethanamine
• EN300-1753493
• [1-(pyrimidin-5-yl)cyclopentyl]methanamine
• 1521939-73-0

• Inchi： 1S/C10H15N3/c11-7-10(3-1-2-4-10)9-5-12-8-13-6-9/h5-6,8H,1-4,7,11H2
• InChI Key： BLLRRZOGNVMUOS-UHFFFAOYSA-N
• SMILES： NCC1(C2=CN=CN=C2)CCCC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(pyrimidin-5-yl)cyclopentylmethanamine

Comprehensive Overview of 1-(pyrimidin-5-yl)cyclopentylmethanamine (CAS No. 1521939-73-0)

1-(pyrimidin-5-yl)cyclopentylmethanamine (CAS No. 1521939-73-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a pyrimidine ring attached to a cyclopentylmethanamine backbone, making it a versatile intermediate for drug discovery and development. Its unique structure allows for potential applications in targeting kinase inhibitors, central nervous system (CNS) disorders, and other therapeutic areas. Researchers are particularly interested in its role as a building block for novel bioactive molecules, aligning with the growing demand for precision medicine and small-molecule therapeutics.

The compound's synthetic utility is underscored by its heterocyclic nature, which is a common motif in FDA-approved drugs. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in drug design. With the rise of AI-driven drug discovery, 1-(pyrimidin-5-yl)cyclopentylmethanamine has been explored in virtual screening libraries, addressing questions like "How can heterocyclic amines improve drug efficacy?" or "What are the latest advances in kinase inhibitor scaffolds?" These inquiries reflect its relevance in modern medicinal chemistry.

From a structural-activity relationship (SAR) perspective, the cyclopentyl moiety enhances metabolic stability, while the pyrimidine ring offers hydrogen-bonding capabilities critical for target binding. This dual functionality positions the compound as a candidate for fragment-based drug discovery (FBDD). Industry trends, such as the shift toward targeted therapies and personalized medicine, further amplify its importance. Searches for "pyrimidine derivatives in cancer research" or "amine-functionalized cyclopentane analogs" often lead to discussions about this molecule.

In addition to its pharmaceutical potential, 1-(pyrimidin-5-yl)cyclopentylmethanamine is also studied for its material science applications. Its rigid yet tunable structure makes it suitable for designing organic electronic materials, responding to queries like "Can heterocyclic amines enhance OLED performance?" The compound's thermal stability and solubility properties are frequently evaluated in this context, bridging chemistry and engineering disciplines.

Quality control and analytical methods for CAS No. 1521939-73-0 are another focal point. Techniques such as HPLC, NMR, and mass spectrometry ensure purity and reproducibility, addressing concerns like "How to characterize complex heterocyclic amines?" Regulatory compliance, particularly in Good Manufacturing Practice (GMP) settings, is often discussed alongside this compound, reflecting its industrial relevance.

In summary, 1-(pyrimidin-5-yl)cyclopentylmethanamine exemplifies the intersection of innovation and practical application in chemistry. Its multifaceted roles—from drug development to advanced materials—make it a subject of enduring interest. As research progresses, this compound is poised to contribute to breakthroughs in life sciences and beyond, answering pressing questions in both academic and industrial spheres.